Cas no 51938-01-3 (1H-Isoindole-1,3(2H)-dione,4,5-dihydro-)

• Product name: 1H-Isoindole-1,3(2H)-dione,4,5-dihydro-
• CAS No: 51938-01-3
• MF: C₈H₇NO₂
• MW: 149.146682024002
• CID: 369213
• PubChem ID: 171091

1H-Isoindole-1,3(2H)-dione,4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione,4,5-dihydro-
• 4,5-dihydroisoindole-1,3-dione
• SCHEMBL9187945
• DTXSID10199898
• 1H-Isoindole-1,3(2H)-dione, 4,5-dihydro-
• 51938-01-3
• AKYAMTDRHCBNQV-UHFFFAOYSA-N

• Inchi： InChI=1S/C8H7NO2/c10-7-5-3-1-2-4-6(5)8(11)9-7/h1,3H,2,4H2,(H,9,10,11)
• InChI Key： AKYAMTDRHCBNQV-UHFFFAOYSA-N
• SMILES： C1CC2=C(C=C1)C(=O)NC2=O

Computed Properties

• Exact Mass: 149.04771
• Monoisotopic Mass: 149.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 22
• Topological Polar Surface Area: 46.2Ų
• XLogP3: 0.4

Experimental Properties

• Density: 1.33
• Boiling Point: 365.9°Cat760mmHg
• Flash Point: 183.2°C
• Refractive Index: 1.599
• PSA: 46.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones